Cas no 856679-61-3 (5-bromobenzofuran-7-amine)

• Product Name: 5-bromobenzofuran-7-amine
• CAS No: 856679-61-3
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 1846362
• PubChem ID: 58771883
• Update Time: 2025-05-22

5-bromobenzofuran-7-amine Chemical and Physical Properties

Names and Identifiers

• 7-Benzofuranamine, 5-bromo-
• 5-bromo-1-benzofuran-7-amine
• 5-bromobenzofuran-7-amine
• DA-02205
• GQNKOFLMXLJCLQ-UHFFFAOYSA-N
• 856679-61-3
• SCHEMBL1064292
• (5-Bromo-1-benzofuran-7-yl)amine
• MB10410

• Inchi： 1S/C8H6BrNO/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4H,10H2
• InChI Key： GQNKOFLMXLJCLQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=CO2)C=1)N

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-bromobenzofuran-7-amine

Recent Advances in the Study of 5-Bromobenzofuran-7-amine (CAS: 856679-61-3) and Its Applications in Chemical Biology and Medicine

The compound 5-bromobenzofuran-7-amine (CAS: 856679-61-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex molecules with pharmacological relevance.

One of the key areas of interest is the use of 5-bromobenzofuran-7-amine as a building block for the development of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the design of small-molecule inhibitors targeting specific kinases, demonstrating promising results in preclinical models. The bromine substituent at the 5-position has been shown to enhance binding affinity and selectivity, making it a valuable moiety in drug design.

In addition to its applications in kinase inhibition, 5-bromobenzofuran-7-amine has also been explored for its potential in antimicrobial therapy. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent activity against drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target that is distinct from conventional antibiotics, thereby reducing the likelihood of cross-resistance.

Another noteworthy development is the use of 5-bromobenzofuran-7-amine in the field of chemical biology as a probe for studying protein-protein interactions. Its ability to form stable covalent bonds with specific amino acid residues has made it a valuable tool for mapping interaction networks within cells. This application has been particularly useful in elucidating the mechanisms of signal transduction pathways, providing insights that could lead to the discovery of new therapeutic targets.

Despite these promising advances, challenges remain in the optimization of 5-bromobenzofuran-7-amine-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and in-depth pharmacokinetic studies. However, the versatility of this scaffold and its demonstrated efficacy in various biological assays make it a compelling candidate for continued investigation.

In conclusion, 5-bromobenzofuran-7-amine (CAS: 856679-61-3) represents a promising scaffold in chemical biology and medicinal chemistry, with applications ranging from kinase inhibition to antimicrobial therapy and chemical probes. Ongoing research efforts are expected to yield further insights into its potential, paving the way for the development of novel therapeutics. Future studies should focus on addressing the current limitations and exploring new avenues for its application in drug discovery and beyond.